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Compound of Interest

Compound Name: 3-(Methylthio)aniline

Cat. No.: B157570 Get Quote

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 3-(Methylthio)aniline. It is intended for researchers,

scientists, and professionals in drug development to ensure safe laboratory practices.

Chemical Profile and Hazards

3-(Methylthio)aniline (CAS No: 1783-81-9) is a combustible liquid that is harmful if swallowed,

toxic in contact with skin, and may cause skin and serious eye irritation.[1][2] It is also harmful

to aquatic life with long-lasting effects.[3] Inhalation of vapors or mists may cause respiratory

irritation and can be damaging to health, with prolonged exposure potentially leading to

headaches, nausea, and loss of consciousness.[3]

Quantitative Hazard Data
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Hazard Classification Category GHS Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[2]

Acute Toxicity, Dermal Category 3
H312: Toxic in contact with

skin[2]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A / 2

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation

Hazardous to the Aquatic

Environment, Long-term

Hazard

Category 3
H412: Harmful to aquatic life

with long lasting effects[3]

Physical and Chemical Properties
Property Value

Molecular Formula C7H9NS[1]

Molecular Weight 139.22 g/mol

Boiling Point 163-165 °C @ 16 mmHg

Density 1.13 g/mL at 25 °C

Flash Point >110 °C (>230 °F)[1]

Appearance Colorless to light orange to yellow clear liquid

Odor Unpleasant[1]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical to mitigate the risks associated with handling 3-
(Methylthio)aniline. The following table summarizes the recommended PPE.
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Body Part Recommended Protection Standard/Specification

Eyes/Face Safety goggles or faceshield[4]
OSHA 29 CFR 1910.133 or

European Standard EN166[5]

Skin

Chemical-resistant gloves

(Neoprene recommended),

Overalls or lab coat, Safety

footwear[3]

EN 374 (for gloves)[3]

Respiratory

Air-purifying respirator with

organic vapor cartridge (and

particulate filter if aerosols are

generated)[6]

NIOSH/MSHA or European

Standard EN 149 approved[5]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is paramount for safety.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[7]

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[8]

Inspect all PPE for integrity before use.

Have spill control materials (e.g., sand, earth, vermiculite) readily available.[3]

2. Donning PPE:

Don a lab coat or overalls.

Put on safety footwear.

Wear chemical-resistant gloves (Neoprene is a suitable option). Ensure gloves are clean and

dry before use.[3]
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Wear safety goggles. If there is a splash risk, a face shield should also be worn.[4]

If working outside of a fume hood or if there is a risk of inhalation, wear a properly fitted

respirator.

3. Handling the Chemical:

Avoid direct contact with the skin, eyes, and clothing.[7]

Do not eat, drink, or smoke in the handling area.

Avoid generating mists or vapors.[2]

Keep containers tightly closed when not in use.[8]

Avoid contact with incompatible materials such as strong oxidizing agents.[8]

4. Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.

Carefully remove and decontaminate reusable PPE after use.

Contaminated disposable gloves should be replaced and disposed of as chemical waste.[3]

Contaminated clothing should be removed immediately and washed before reuse.[2]

Emergency Procedures
Spill Response:

Evacuate non-essential personnel from the spill area and move upwind.[3]

Wear full protective clothing, including respiratory protection.[3]

Prevent the spill from entering drains or waterways.[3]

Contain the spill using inert absorbent materials like sand, earth, or vermiculite.[3]
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Collect the absorbed material into labeled containers for proper disposal.[3]

Decontaminate the spill area.

First Aid Measures:

In case of skin contact: Immediately remove all contaminated clothing and flush the skin with

running water and soap.[3] Seek medical attention if irritation occurs.[3]

In case of eye contact: Immediately flush the eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[3] Seek medical attention.

If inhaled: Remove the person from the contaminated area to fresh air.[3] If not breathing,

give artificial respiration. Seek immediate medical attention.

If swallowed: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[5]

Disposal Plan
All waste must be handled in accordance with local, state, and federal regulations.[3]

Waste Collection:

Collect waste 3-(Methylthio)aniline and contaminated materials (e.g., absorbent pads,

gloves) in a designated, properly labeled, and sealed container.

Storage:

Store waste containers in a cool, dry, and well-ventilated area, away from incompatible

materials.

Disposal:

Dispose of the chemical waste through a licensed and approved waste disposal company.

DO NOT discharge into sewers or waterways.[3]
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Workflow Diagram

Safe Handling and Disposal Workflow for 3-(Methylthio)aniline

1. Preparation
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3. Post-Handling
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Caption: Workflow for safe handling and disposal of 3-(Methylthio)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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